Cas no 2034291-73-9 (1-3-(fluoromethyl)azetidin-1-yl-2-(thiophen-2-yl)ethan-1-one)

• Product Name: 1-3-(fluoromethyl)azetidin-1-yl-2-(thiophen-2-yl)ethan-1-one
• CAS No: 2034291-73-9
• MF: C₁₀H₁₂FNOS
• MW: 213.27178478241
• CID: 6445101
• Update Time: 2025-10-30

1-3-(fluoromethyl)azetidin-1-yl-2-(thiophen-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-3-(fluoromethyl)azetidin-1-yl-2-(thiophen-2-yl)ethan-1-one
• Ethanone, 1-[3-(fluoromethyl)-1-azetidinyl]-2-(2-thienyl)-

• Inchi： 1S/C10H12FNOS/c11-5-8-6-12(7-8)10(13)4-9-2-1-3-14-9/h1-3,8H,4-7H2
• InChI Key： ROGHUXBTSCGHDO-UHFFFAOYSA-N
• SMILES： C(=O)(N1CC(CF)C1)CC1SC=CC=1

Experimental Properties

• Density: 1.254±0.06 g/cm3(Predicted)
• Boiling Point: 367.7±22.0 °C(Predicted)
• pka: -1.57±0.40(Predicted)

Additional information on 1-3-(fluoromethyl)azetidin-1-yl-2-(thiophen-2-yl)ethan-1-one

Comprehensive Analysis of 1-3-(fluoromethyl)azetidin-1-yl-2-(thiophen-2-yl)ethan-1-one (CAS No. 2034291-73-9)

The compound 1-3-(fluoromethyl)azetidin-1-yl-2-(thiophen-2-yl)ethan-1-one (CAS No. 2034291-73-9) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a fluoromethyl group attached to an azetidine ring and a thiophene moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel drug discovery, given the increasing demand for fluorinated compounds in medicinal chemistry.

One of the key reasons for the growing interest in 1-3-(fluoromethyl)azetidin-1-yl-2-(thiophen-2-yl)ethan-1-one is its structural similarity to other bioactive molecules. The azetidine ring, a four-membered nitrogen-containing heterocycle, is known for its conformational rigidity, which can enhance binding affinity to biological targets. Meanwhile, the thiophene ring contributes to the compound's aromaticity and potential interactions with enzymes or receptors. These features align with current trends in drug design, where small-molecule inhibitors and fluorine-containing drugs are highly sought after.

In recent years, the pharmaceutical industry has seen a surge in the development of fluorine-substituted compounds, driven by their improved metabolic stability and bioavailability. 1-3-(fluoromethyl)azetidin-1-yl-2-(thiophen-2-yl)ethan-1-one fits into this paradigm, as the fluoromethyl group can influence the compound's lipophilicity and electronic properties. This makes it a valuable intermediate for synthesizing next-generation therapeutics, particularly in areas like oncology, neurology, and infectious diseases.

Another area where 1-3-(fluoromethyl)azetidin-1-yl-2-(thiophen-2-yl)ethan-1-one shows promise is in agrochemical applications. The combination of the azetidine and thiophene scaffolds may offer unique modes of action against pests or pathogens. With the global push toward sustainable agriculture and green chemistry, researchers are exploring how such compounds can contribute to eco-friendly crop protection solutions. This aligns with the broader industry focus on reducing environmental impact while maintaining efficacy.

From a synthetic chemistry perspective, the preparation of 1-3-(fluoromethyl)azetidin-1-yl-2-(thiophen-2-yl)ethan-1-one involves sophisticated methodologies, including cross-coupling reactions and fluorination techniques. These processes are critical for ensuring high purity and yield, which are essential for both research and industrial-scale production. The compound's CAS No. 2034291-73-9 serves as a unique identifier, facilitating accurate referencing in scientific literature and regulatory documentation.

Given the increasing use of AI-driven drug discovery and computational chemistry, 1-3-(fluoromethyl)azetidin-1-yl-2-(thiophen-2-yl)ethan-1-one is also being studied in silico. Molecular docking and quantitative structure-activity relationship (QSAR) models are being employed to predict its interactions with biological targets. This approach accelerates the identification of potential applications, reducing the time and cost associated with traditional trial-and-error methods.

In conclusion, 1-3-(fluoromethyl)azetidin-1-yl-2-(thiophen-2-yl)ethan-1-one (CAS No. 2034291-73-9) represents a fascinating example of modern chemical innovation. Its multifaceted properties make it a subject of interest across multiple disciplines, from pharmaceutical development to agrochemical research. As the scientific community continues to explore its potential, this compound is likely to play a significant role in addressing some of the most pressing challenges in health and agriculture.